Cas no 501433-15-4 (Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester)

Technical Introduction: Benzoic Acid, 2-Fluoro-3,4-Diiodo-, Methyl Ester This compound, a fluorinated and diiodinated benzoic acid methyl ester, is a versatile intermediate in organic synthesis and pharmaceutical research. The presence of fluorine and iodine atoms at the 2, 3, and 4 positions enhances its reactivity, making it valuable for selective functionalization and cross-coupling reactions. Its structural features contribute to potential applications in medicinal chemistry, particularly in the development of bioactive molecules. The methyl ester group improves solubility and handling in synthetic workflows. This product is characterized by high purity and stability, ensuring reliable performance in demanding chemical transformations. Suitable for research and industrial use, it serves as a key building block in advanced synthetic applications.

Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester structure

501433-15-4 structure

Product Name:Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester

CAS No:501433-15-4

MF:C₈H₅FI₂O₂

MW:405.931450605392

CID:1565947

PubChem ID:10873199

Update Time:2025-05-28

Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester
- AKOS024263907
- Methyl 3,4-diiodo-2-fluorobenzoate
- 501433-15-4
- Inchi： 1S/C8H5FI2O2/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3H,1H3
- InChI Key： LRMJYEQLNHIRPG-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C(=O)OC)=C1F)I

Computed Properties

Exact Mass: 405.83535
Monoisotopic Mass: 405.83630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Benzoic acid, 2-fluoro-3,4-diiodo-, methyl ester Pricemore >>

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